N~2~-benzyl-N~1~-(3-chloro-4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl(benzyl)amino]-N-(3-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21ClN2O3S/c1-17-12-13-19(14-21(17)23)24-22(26)16-25(15-18-8-4-2-5-9-18)29(27,28)20-10-6-3-7-11-20/h2-14H,15-16H2,1H3,(H,24,26)
• InChI Key: ZIBUWBRQNJUKET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3)Cl
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

N~2~-benzyl-N~1~-(3-chloro-4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as BMS-687453, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various diseases. This compound has been shown to have promising results in preclinical studies, and its mechanism of action has been extensively studied.

Mechanism of Action

N~2~-benzyl-N~1~-(3-chloro-4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is a selective inhibitor of the protein kinase IKK-2, which is a key regulator of the NF-κB signaling pathway. This pathway plays a crucial role in the regulation of immune responses, inflammation, and cell survival. By inhibiting IKK-2, this compound can block the activation of NF-κB and reduce the expression of pro-inflammatory cytokines and other NF-κB target genes.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory effects in animal models of arthritis, colitis, and lung inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~2~-benzyl-N~1~-(3-chloro-4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is its selectivity for IKK-2, which reduces the risk of off-target effects. However, one limitation of this compound is its relatively low potency, which may require higher concentrations for effective inhibition of IKK-2 in vitro. In addition, the synthesis of this compound is relatively complex and may require specialized equipment and expertise.

Future Directions

Future research on N~2~-benzyl-N~1~-(3-chloro-4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide could focus on its potential therapeutic applications in specific diseases, such as cancer and autoimmune disorders. In addition, further studies could investigate the optimal dosing and administration of this compound, as well as its safety and toxicity profile. Finally, the development of more potent and selective IKK-2 inhibitors could provide new opportunities for the treatment of inflammatory and immune-related diseases.

Scientific Research Applications

N~2~-benzyl-N~1~-(3-chloro-4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In preclinical studies, it has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.